3-[3-(Methylsulfanyl)phenyl]propanal

• Molecular Formula: C10H12OS
• Molecular Weight: 180.27 g/mol
• IUPAC Name: 3-(3-methylsulfanylphenyl)propanal
• InChI: InChI=1S/C10H12OS/c1-12-10-6-2-4-9(8-10)5-3-7-11/h2,4,6-8H,3,5H2,1H3
• InChI Key: MHAMVGFBFZKEPZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)CCC=O

Description

It is a sulfur-containing aldehyde that is commonly found in various natural products and is known for its distinctive odor, often described as cooked potato or boiled potato .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(Methylsulfanyl)phenyl]propanal typically involves the reaction of 3-(methylsulfanyl)benzaldehyde with propanal in the presence of a suitable catalyst. One common method is the use of a Grignard reagent, where 3-(methylsulfanyl)benzaldehyde is reacted with a Grignard reagent derived from propanal .

Industrial Production Methods

Industrial production of this compound often involves large-scale chemical synthesis using similar methods as described above. The process is optimized for high yield and purity, with careful control of reaction conditions such as temperature, pressure, and catalyst concentration .

Chemical Reactions Analysis

Types of Reactions

3-[3-(Methylsulfanyl)phenyl]propanal undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form the corresponding carboxylic acid.

Reduction: It can be reduced to form the corresponding alcohol.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the sulfur atom.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Common nucleophiles include thiols and amines.

Major Products Formed

Oxidation: 3-[3-(Methylsulfanyl)phenyl]propanoic acid.

Reduction: 3-[3-(Methylsulfanyl)phenyl]propanol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-[3-(Methylsulfanyl)phenyl]propanal has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It is studied for its role in biological systems, particularly in the context of its odorant properties.

Medicine: It is investigated for its potential therapeutic properties, including its effects on cellular pathways.

Industry: It is used in the flavor and fragrance industry due to its distinctive odor

Mechanism of Action

The mechanism of action of 3-[3-(Methylsulfanyl)phenyl]propanal involves its interaction with specific molecular targets and pathways. It is known to interact with olfactory receptors, leading to its characteristic odor perception. Additionally, it may interact with various enzymes and proteins in biological systems, influencing cellular processes .

Comparison with Similar Compounds

Similar Compounds

3-(Methylthio)propanal: Similar structure but lacks the phenyl group.

3-(Methylsulfanyl)propanoic acid: Oxidized form of 3-[3-(Methylsulfanyl)phenyl]propanal.

3-(Methylsulfanyl)propanol: Reduced form of this compound

Uniqueness

This compound is unique due to its combination of a phenyl group and a sulfur-containing side chain, which imparts distinctive chemical and physical properties. Its odor profile and reactivity make it valuable in various applications, particularly in the flavor and fragrance industry .